Cas no 1335661-17-0 ((S)-1,1,1-Trifluoro-2-pentylamine)
(S)-1,1,1-Trifluoro-2-pentylamine Chemical and Physical Properties
Names and Identifiers
-
- (S)-1,1,1-Trifluoro-2-pentylamine
- YFKRQARROWXYNI-BYPYZUCNSA-N
- AKOS037652972
- FS-5849
- SCHEMBL17159675
- (2S)-1,1,1-Trifluoropentan-2-amine
- (S)-1,1,1-Trifluoropentan-2-amine
- 1335661-17-0
- DTXSID70717815
- EN300-392753
-
- MDL: MFCD19686163
- Inchi: 1S/C5H10F3N/c1-2-3-4(9)5(6,7)8/h4H,2-3,9H2,1H3/t4-/m0/s1
- InChI Key: YFKRQARROWXYNI-BYPYZUCNSA-N
- SMILES: FC([C@H](CCC)N)(F)F
Computed Properties
- Exact Mass: 141.07653381Da
- Monoisotopic Mass: 141.07653381Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 78.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 115.9±35.0 °C at 760 mmHg
- Flash Point: 33.4±10.6 °C
- Vapor Pressure: 18.7±0.2 mmHg at 25°C
(S)-1,1,1-Trifluoro-2-pentylamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(S)-1,1,1-Trifluoro-2-pentylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 069637-1g |
S)-1,1,1-Trifluoro-2-pentylamine |
1335661-17-0 | 98% | 1g |
£92.00 | 2022-03-01 | |
| Fluorochem | 069637-5g |
S)-1,1,1-Trifluoro-2-pentylamine |
1335661-17-0 | 98% | 5g |
£406.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1249794-50mg |
(S)-1,1,1-TRIFLUORO-2-PENTYLAMINE |
1335661-17-0 | 98% | 50mg |
$290 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1249794-250mg |
(S)-1,1,1-TRIFLUORO-2-PENTYLAMINE |
1335661-17-0 | 98% | 250mg |
$395 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1249794-1g |
(S)-1,1,1-TRIFLUORO-2-PENTYLAMINE |
1335661-17-0 | 98% | 1g |
$600 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1249794-5g |
(S)-1,1,1-TRIFLUORO-2-PENTYLAMINE |
1335661-17-0 | 98% | 5g |
$1140 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1249794-25g |
(S)-1,1,1-TRIFLUORO-2-PENTYLAMINE |
1335661-17-0 | 98% | 25g |
$4010 | 2024-06-06 | |
| Enamine | EN300-392753-0.05g |
(2S)-1,1,1-trifluoropentan-2-amine |
1335661-17-0 | 0.05g |
$235.0 | 2023-03-02 | ||
| Enamine | EN300-392753-0.1g |
(2S)-1,1,1-trifluoropentan-2-amine |
1335661-17-0 | 0.1g |
$247.0 | 2023-03-02 | ||
| Enamine | EN300-392753-0.25g |
(2S)-1,1,1-trifluoropentan-2-amine |
1335661-17-0 | 0.25g |
$258.0 | 2023-03-02 |
(S)-1,1,1-Trifluoro-2-pentylamine Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on (S)-1,1,1-Trifluoro-2-pentylamine
Introduction to (S)-1,1,1-Trifluoro-2-pentylamine (CAS No. 1335661-17-0)
(S)-1,1,1-Trifluoro-2-pentylamine (CAS No. 1335661-17-0) is a chiral organic compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of fluoroalkylamines and is characterized by its trifluoromethyl group and chiral center, which confer it with distinct chemical and physical properties.
The trifluoromethyl group in (S)-1,1,1-Trifluoro-2-pentylamine imparts enhanced lipophilicity and metabolic stability, making it a valuable building block in the design of novel pharmaceuticals. The chiral nature of this compound also allows for the synthesis of enantiomerically pure derivatives, which are crucial for developing drugs with improved efficacy and reduced side effects. Recent studies have highlighted the importance of chiral fluoroalkylamines in the development of new therapeutic agents, particularly in the areas of neurology and oncology.
In the realm of pharmaceutical research, (S)-1,1,1-Trifluoro-2-pentylamine has been explored as a key intermediate in the synthesis of several promising drug candidates. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported the use of this compound in the development of a new class of selective serotonin reuptake inhibitors (SSRIs) for the treatment of depression. The researchers found that derivatives of (S)-1,1,1-Trifluoro-2-pentylamine exhibited enhanced binding affinity to serotonin transporters compared to existing SSRIs, suggesting potential improvements in therapeutic outcomes.
Beyond its applications in drug discovery, (S)-1,1,1-Trifluoro-2-pentylamine has also found utility in materials science. Its unique combination of fluorine atoms and a flexible alkyl chain makes it an attractive candidate for the synthesis of advanced materials with tailored properties. A recent study published in Advanced Materials explored the use of this compound as a functional monomer in the preparation of fluorous polymers. These polymers exhibit excellent thermal stability and chemical resistance, making them suitable for applications in high-performance coatings and electronic devices.
The synthesis of (S)-1,1,1-Trifluoro-2-pentylamine typically involves a multi-step process that includes fluorination reactions and chiral resolution techniques. One common approach is the asymmetric fluorination of an appropriate precursor followed by reductive amination to introduce the amine functionality. Advances in catalytic asymmetric fluorination have significantly improved the efficiency and selectivity of these processes, enabling large-scale production of enantiomerically pure (S)-1,1,1-Trifluoro-2-pentylamine.
The safety and environmental impact of (S)-1,1,1-Trifluoro-2-pentylamine have also been subjects of recent research. Studies have shown that this compound is stable under normal laboratory conditions and does not pose significant environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during its handling and storage to ensure worker safety and environmental protection.
In conclusion, (S)-1,1,1-Trifluoro-2-pentylamine (CAS No. 1335661-17-0) is a versatile and promising compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an important building block for developing new drugs and advanced materials. Ongoing research continues to uncover new opportunities for its use across various scientific disciplines.
1335661-17-0 ((S)-1,1,1-Trifluoro-2-pentylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)